Cas no 2137779-61-2 (Oxazole, 4-(chloromethyl)-2-(difluoromethyl)-)

Oxazole, 4-(chloromethyl)-2-(difluoromethyl)-, is a versatile heterocyclic compound featuring both chloromethyl and difluoromethyl functional groups. Its unique structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The chloromethyl group offers reactivity for further functionalization, while the difluoromethyl moiety enhances metabolic stability and lipophilicity in derived compounds. This oxazole derivative is particularly useful in the development of bioactive molecules, where its electron-withdrawing and steric properties can influence binding affinity and selectivity. Its stability under standard handling conditions and compatibility with various reaction conditions further contribute to its utility in synthetic chemistry.

Oxazole, 4-(chloromethyl)-2-(difluoromethyl)- structure

2137779-61-2 structure

Product Name:Oxazole, 4-(chloromethyl)-2-(difluoromethyl)-

CAS No:2137779-61-2

MF:C₅H₄ClF₂NO

MW:167.541167259216

CID:5257963

Update Time:2025-10-31

Oxazole, 4-(chloromethyl)-2-(difluoromethyl)- Chemical and Physical Properties

Names and Identifiers

- Oxazole, 4-(chloromethyl)-2-(difluoromethyl)-
- Inchi： 1S/C5H4ClF2NO/c6-1-3-2-10-5(9-3)4(7)8/h2,4H,1H2
- InChI Key： IGMNGIDFXBVPOH-UHFFFAOYSA-N
- SMILES： O1C=C(CCl)N=C1C(F)F

Oxazole, 4-(chloromethyl)-2-(difluoromethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-382167-0.05g	4-(chloromethyl)-2-(difluoromethyl)-1,3-oxazole	2137779-61-2	95.0%	0.05g	$707.0	2025-03-16
Enamine	EN300-382167-0.1g	4-(chloromethyl)-2-(difluoromethyl)-1,3-oxazole	2137779-61-2	95.0%	0.1g	$741.0	2025-03-16
Enamine	EN300-382167-0.25g	4-(chloromethyl)-2-(difluoromethyl)-1,3-oxazole	2137779-61-2	95.0%	0.25g	$774.0	2025-03-16
Enamine	EN300-382167-0.5g	4-(chloromethyl)-2-(difluoromethyl)-1,3-oxazole	2137779-61-2	95.0%	0.5g	$809.0	2025-03-16
Enamine	EN300-382167-1.0g	4-(chloromethyl)-2-(difluoromethyl)-1,3-oxazole	2137779-61-2	95.0%	1.0g	$842.0	2025-03-16
Enamine	EN300-382167-2.5g	4-(chloromethyl)-2-(difluoromethyl)-1,3-oxazole	2137779-61-2	95.0%	2.5g	$1650.0	2025-03-16
Enamine	EN300-382167-5.0g	4-(chloromethyl)-2-(difluoromethyl)-1,3-oxazole	2137779-61-2	95.0%	5.0g	$2443.0	2025-03-16
Enamine	EN300-382167-10.0g	4-(chloromethyl)-2-(difluoromethyl)-1,3-oxazole	2137779-61-2	95.0%	10.0g	$3622.0	2025-03-16

Oxazole, 4-(chloromethyl)-2-(difluoromethyl)- Related Literature

1. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
2. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
3. Alt-proteins: A promising future
4. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
5. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200

Additional information on Oxazole, 4-(chloromethyl)-2-(difluoromethyl)-

Oxazole, 4-(chloromethyl)-2-(difluoromethyl)-: A Comprehensive Overview

Oxazole, as a heterocyclic compound, has been a subject of extensive research due to its versatile applications in organic synthesis and material science. The compound 4-(chloromethyl)-2-(difluoromethyl)-oxazole, with the CAS number 2137779-61-2, is a specific derivative that has garnered attention for its unique chemical properties and potential uses in various industries.

The structure of 4-(chloromethyl)-2-(difluoromethyl)-oxazole consists of an oxazole ring with substituents at positions 4 and 2, specifically a chloromethyl group (-CH₂Cl) and a difluoromethyl group (-CH₂F₂), respectively. This substitution pattern imparts distinct electronic and steric effects, making it a valuable compound in both academic and industrial settings.

Recent studies have highlighted the importance of fluorinated oxazoles in drug discovery and agrochemical development due to their enhanced stability and bioavailability. The presence of the difluoromethyl group in 4-(chloromethyl)-2-(difluoromethyl)-oxazole contributes to its unique reactivity and selectivity in various chemical reactions.

In terms of synthesis, researchers have developed efficient methods to prepare oxazole derivatives, including the use of transition metal catalysts and microwave-assisted techniques. These advancements have significantly improved the yield and purity of the compound, making it more accessible for large-scale applications.

The chemical reactivity of 4-(chloromethyl)-2-(difluoromethyl)-oxazole is influenced by the electron-withdrawing effects of both substituents, which enhance its electrophilic character at the oxazole ring's nitrogen atom. This property makes it an excellent substrate for nucleophilic aromatic substitution reactions, which are widely used in the construction of complex molecules.

Moreover, recent investigations into the thermal stability and photoreactivity of oxazoles have revealed that 4-(chloromethyl)-2-(difluoromethyl)-oxazole exhibits remarkable resistance to decomposition under high-temperature conditions, making it suitable for high-temperature applications such as polymer additives or flame retardants.

In conclusion, oxazole derivatives, particularly 4-(chloromethyl)-2-(difluoromethyl)-oxazole, continue to be a focal point in chemical research due to their diverse applications and unique properties. As new synthetic methods and characterization techniques emerge, the potential for this compound to contribute to innovative solutions across various industries remains promising.